Cas no 64578-33-2 (3-(2,5-dimethylphenyl)prop-2-enal)

• Product Name: 3-(2,5-dimethylphenyl)prop-2-enal
• CAS No: 64578-33-2
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 3269324
• PubChem ID: 15184291
• Update Time: 2025-08-01

3-(2,5-dimethylphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 2-PROPENAL, 3-(2,5-DIMETHYLPHENYL)-, (2E)-
• 3-(2,5-Dimethylphenyl)acrylaldehyde
• 3-(2,5-dimethylphenyl)prop-2-enal
• SCHEMBL14384897
• 64578-33-2
• EN300-1870440
• CS-0349870
• (E)-3-(2,5-Dimethylphenyl)acrylaldehyde

• Inchi： 1S/C11H12O/c1-9-5-6-10(2)11(8-9)4-3-7-12/h3-8H,1-2H3/b4-3+
• InChI Key： RYMBNFBPNCLEKN-ONEGZZNKSA-N
• SMILES： C(=O)/C=C/C1=CC(C)=CC=C1C

Computed Properties

• Exact Mass: 160.088815002Da
• Monoisotopic Mass: 160.088815002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(2,5-dimethylphenyl)prop-2-enal

3-(2,5-Dimethylphenyl)prop-2-enal: A Comprehensive Overview

3-(2,5-Dimethylphenyl)prop-2-enal, also known by its CAS number 64578-33-2, is a compound of significant interest in the fields of organic chemistry and materials science. This aldehyde derivative has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the synthesis, physical properties, and recent advancements in the utilization of this compound.

The molecular structure of 3-(2,5-Dimethylphenyl)prop-2-enal consists of a phenyl ring substituted with two methyl groups at the 2 and 5 positions, connected to a propenal group. This arrangement imparts the compound with distinct electronic and steric characteristics. Recent studies have highlighted its role as a versatile building block in organic synthesis, particularly in the construction of complex molecules with bioactive properties.

Synthesis and Characterization

The synthesis of 3-(2,5-Dimethylphenyl)prop-2-enal typically involves a combination of nucleophilic aromatic substitution and oxidation reactions. Researchers have optimized these processes to achieve high yields and purity. Advanced spectroscopic techniques, including NMR and IR spectroscopy, have been employed to confirm the compound's structure. The melting point and boiling point of this compound have been determined experimentally, providing valuable data for its industrial applications.

Physical and Chemical Properties

3-(2,5-Dimethylphenyl)prop-2-enal exhibits a range of physical properties that make it suitable for various applications. Its solubility in common solvents has been extensively studied, revealing its compatibility with both polar and non-polar media. The compound's stability under different conditions has also been evaluated, with findings indicating moderate thermal stability. These properties are crucial for its use in catalytic processes and material synthesis.

Applications in Industry

The versatility of 3-(2,5-Dimethylphenyl)prop-2-enal extends across multiple sectors. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. Recent research has explored its role in drug design, particularly in the development of anti-inflammatory agents. Additionally, this compound finds application in the fragrance industry due to its pleasant aroma profile.

Recent Research Developments

In recent years, there has been a surge in research focusing on the utilization of 3-(2,5-Dimethylphenyl)prop-2-enal. Scientists have investigated its potential as a precursor for advanced materials such as polymers and nanoparticles. Studies have demonstrated its ability to form stable polymer networks under specific conditions. Furthermore, its role in green chemistry has been explored, with researchers developing eco-friendly synthesis routes that minimize waste generation.

Safety Considerations

While handling 3-(2,5-Dimethylphenyl)prop-2-enal, it is essential to adhere to standard safety protocols. Although not classified as a hazardous substance under current regulations, proper ventilation and protective equipment should be used during synthesis and handling to ensure worker safety.

In conclusion,

The compound CAS No 64578-33-2 continues to be a focal point for researchers due to its unique properties and diverse applications. With ongoing advancements in synthetic methodologies and material science, the future prospects for this compound are promising. As industries increasingly seek innovative solutions, compounds like 3-(2,5-Dimethylphenyl)prop-2-enal warrant further exploration for their potential contributions to technology and medicine.